Cas no 1310055-59-4 (Stevioside D)

• Product Name: Stevioside D
• CAS No: 1310055-59-4
• MF: C₃₈H₆₀O₁₇
• MW: 788.872814178467
• CID: 2040991
• PubChem ID: 13370038
• Update Time: 2025-10-31

Stevioside D Chemical and Physical Properties

Names and Identifiers

• 13-[(2-O-6-deoxy-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-ent-kaur-16-en-19-oic acid beta-D-glucopyranosyl ester
• Stevioside D
• 1310055-59-4
• KCC05559

• Inchi： 1S/C38H60O17/c1-16-12-37-10-6-20-35(3,8-5-9-36(20,4)34(49)54-32-29(48)26(45)23(42)18(13-39)51-32)21(37)7-11-38(16,15-37)55-33-30(27(46)24(43)19(14-40)52-33)53-31-28(47)25(44)22(41)17(2)50-31/h17-33,39-48H,1,5-15H2,2-4H3
• InChI Key： CANAPGLEBDTCAF-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)O)O)OC1C(C(C(C(C)O1)O)O)O)C12C(=C)CC3(CCC4C(C(=O)OC5C(C(C(C(CO)O5)O)O)O)(C)CCCC4(C)C3CC1)C2

Computed Properties

• Exact Mass: 788.38305044g/mol
• Monoisotopic Mass: 788.38305044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 55
• Rotatable Bond Count: 9
• Complexity: 1430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 21
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 275Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Diterpene glycosides

Additional information on Stevioside D

Recent Advances in Stevioside D (1310055-59-4) Research: A Comprehensive Review

Stevioside D (CAS: 1310055-59-4), a derivative of the natural sweetener stevioside, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and functional properties, is being explored for its potential therapeutic applications, including anti-inflammatory, anti-diabetic, and anti-cancer effects. The growing body of research on Stevioside D highlights its promise as a novel bioactive agent, warranting a detailed examination of the latest findings.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of Stevioside D. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Stevioside D exhibits potent inhibitory activity against NF-κB signaling pathways, which are critical in inflammation and cancer progression. The study utilized advanced techniques such as molecular docking and in vitro assays to validate these findings, providing a robust foundation for further clinical investigations.

Another significant development in Stevioside D research involves its potential role in metabolic disorders. A preclinical study conducted by researchers at the University of Tokyo revealed that Stevioside D enhances insulin sensitivity and glucose uptake in adipocytes, suggesting its utility in managing type 2 diabetes. These findings were corroborated by in vivo experiments, where Stevioside D administration led to marked improvements in glycemic control in diabetic rodent models.

In addition to its therapeutic potential, Stevioside D has also been investigated for its safety profile and pharmacokinetic properties. A recent pharmacokinetic study published in Drug Metabolism and Disposition reported favorable bioavailability and low toxicity of Stevioside D in animal models, further supporting its candidacy for human trials. These results are particularly encouraging given the increasing demand for safer and more effective alternatives to conventional therapeutics.

Despite these advancements, challenges remain in the development of Stevioside D as a pharmaceutical agent. Issues such as scalable synthesis, formulation stability, and long-term safety require further investigation. Collaborative efforts between academia and industry are essential to address these gaps and accelerate the translation of Stevioside D research into clinical applications.

In conclusion, Stevioside D (1310055-59-4) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted pharmacological effects, coupled with a favorable safety profile, position it as a valuable subject for ongoing and future research. As the scientific community continues to unravel its potential, Stevioside D may soon emerge as a cornerstone in the development of next-generation therapeutics.